Cas no 946249-96-3 (N-(2-methoxyphenyl)-4-2-methyl-6-(4-methylphenoxy)pyrimidin-4-ylpiperazine-1-carboxamide)

• Product Name: N-(2-methoxyphenyl)-4-2-methyl-6-(4-methylphenoxy)pyrimidin-4-ylpiperazine-1-carboxamide
• CAS No: 946249-96-3
• MF: C₂₄H₂₇N₅O₃
• MW: 433.502885103226
• CID: 6251266
• PubChem ID: 42473773
• Update Time: 2025-10-29

N-(2-methoxyphenyl)-4-2-methyl-6-(4-methylphenoxy)pyrimidin-4-ylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)-4-2-methyl-6-(4-methylphenoxy)pyrimidin-4-ylpiperazine-1-carboxamide
• N-(2-methoxyphenyl)-4-[2-methyl-6-(4-methylphenoxy)pyrimidin-4-yl]piperazine-1-carboxamide
• F2442-0639
• 946249-96-3
• AKOS024648463
• N-(2-methoxyphenyl)-4-(2-methyl-6-(p-tolyloxy)pyrimidin-4-yl)piperazine-1-carboxamide

• Inchi： 1S/C24H27N5O3/c1-17-8-10-19(11-9-17)32-23-16-22(25-18(2)26-23)28-12-14-29(15-13-28)24(30)27-20-6-4-5-7-21(20)31-3/h4-11,16H,12-15H2,1-3H3,(H,27,30)
• InChI Key： SMBMPPZXOWFAHX-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=CC=1OC)N1CCN(C2C=C(N=C(C)N=2)OC2C=CC(C)=CC=2)CC1

Computed Properties

• Exact Mass: 433.21138974g/mol
• Monoisotopic Mass: 433.21138974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 79.8Ų

Additional information on N-(2-methoxyphenyl)-4-2-methyl-6-(4-methylphenoxy)pyrimidin-4-ylpiperazine-1-carboxamide

Introduction to N-(2-methoxyphenyl)-4-2-methyl-6-(4-methylphenoxy)pyrimidin-4-ylpiperazine-1-carboxamide (CAS No. 946249-96-3)

N-(2-methoxyphenyl)-4-2-methyl-6-(4-methylphenoxy)pyrimidin-4-ylpiperazine-1-carboxamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by the CAS number 946249-96-3, belongs to a class of molecules that are being extensively studied for their pharmacological properties. The intricate arrangement of functional groups in its molecular framework suggests a high degree of specificity, which is crucial for drug design and development.

The core structure of N-(2-methoxyphenyl)-4-2-methyl-6-(4-methylphenoxy)pyrimidin-4-ylpiperazine-1-carboxamide consists of a pyrimidine ring substituted with various aromatic and heterocyclic moieties. The presence of methyl groups at specific positions enhances the lipophilicity of the molecule, which is often a desirable trait for oral bioavailability. Additionally, the methoxy and phenoxy groups contribute to the compound's solubility and interaction with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mode of interaction of this compound with potential biological targets. Studies have indicated that N-(2-methoxyphenyl)-4-2-methyl-6-(4-methylphenoxy)pyrimidin-4-ylpiperazine-1-carboxamide may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for therapeutic applications. Specifically, its structural features align well with those of known pharmacophores, suggesting potential activity in areas such as central nervous system disorders and inflammatory conditions.

The synthesis of this compound involves multi-step organic reactions, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has streamlined the process and improved the efficiency of obtaining the desired product. These synthetic methodologies are critical for producing sufficient quantities of the compound for both preclinical and clinical studies.

In preclinical research, N-(2-methoxyphenyl)-4-2-methyl-6-(4-methylphenoxy)pyrimidin-4-ylpiperazine-1-carboxamide has been evaluated in various in vitro and in vivo models to assess its biological activity and safety profile. Initial results have shown encouraging signs of efficacy in models relevant to neurological disorders, where it demonstrated potential as an adjunct therapy. The compound's ability to modulate neurotransmitter pathways without significant side effects makes it an attractive option for further development.

The development of novel pharmaceuticals is a highly competitive field, necessitating innovative approaches to discover and optimize lead compounds. N-(2-methoxyphenyl)-4-2-methyl-6-(4-methylphenoxy)pyrimidin-4-ylpiperazine-1-carboxamide exemplifies the importance of structural diversity in drug discovery. By incorporating diverse functional groups into a single molecular framework, researchers can fine-tune the pharmacological properties of the compound to meet specific therapeutic needs.

As our understanding of disease mechanisms continues to evolve, so does our ability to design molecules that target these processes with high precision. The continued investigation into N-(2-methoxyphenyl)-4-2-methyl-6-(4-methylphenoxy)pyrimidin-4-ylpiperazine-1-carboxamide represents a significant step forward in this endeavor. Its unique chemical profile positions it as a valuable tool for both academic research and industrial development.

The future prospects for this compound are promising, with ongoing studies aimed at elucidating its mechanism of action and optimizing its pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into tangible therapeutic benefits for patients worldwide. The journey from laboratory discovery to clinical application is long and complex, but compounds like N-(2-methoxyphenyl)-4-2-methyl-6-(4-methylphenoxy)pyrimidin-4-ylpiperazine-1-carboxamide offer hope that innovative science can lead to breakthrough treatments.